Cas no 1211595-04-8 (ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate)

• Product Name: ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate
• CAS No: 1211595-04-8
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• MDL: MFCD11616048
• CID: 2131180
• PubChem ID: 46840044
• Update Time: 2025-10-28

ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate
• ethyl 2-(2-methylsulfanylpyrimidin-4-yl)-2-oxoacetate
• 2-(Methylthio)-alpha-oxo-4-pyrimidineacetic acid ethyl ester
• SB59272
• CS-0442467
• 1211595-04-8
• AKOS015843345
• ethyl2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate
• DB-010267

• MDL： MFCD11616048
• Inchi： 1S/C9H10N2O3S/c1-3-14-8(13)7(12)6-4-5-10-9(11-6)15-2/h4-5H,3H2,1-2H3
• InChI Key： AYRGXSSFCYQEQF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C(C(=O)OCC)=O)=N1

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 363 ºC
• Flash Point: 174 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate

Recent Advances in the Study of Ethyl 2-(2-(Methylthio)pyrimidin-4-yl)-2-oxoacetate (CAS: 1211595-04-8)

Ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate (CAS: 1211595-04-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate as a precursor for the synthesis of novel pyrimidine-based kinase inhibitors. The study demonstrated that this compound could be efficiently converted into a series of derivatives with potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR. The findings suggest that ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate serves as a valuable building block for the development of targeted anticancer therapies.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's role in the synthesis of antimicrobial agents. The study revealed that derivatives of ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate to improve yield and purity. A 2022 study in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using catalytic methods, which significantly reduced the use of hazardous reagents. This advancement is expected to facilitate the large-scale production of the compound for both research and industrial applications.

In conclusion, ethyl 2-(2-(methylthio)pyrimidin-4-yl)-2-oxoacetate (CAS: 1211595-04-8) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable tool for drug discovery. Future research is likely to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, further expanding its utility in the pharmaceutical industry.